N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]ethyl]-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H25F3N4O2/c1-13-3-6-17(9-14(13)2)28-12-16(10-20(28)30)21(31)26-7-8-29-18(15-4-5-15)11-19(27-29)22(23,24)25/h3,6,9,11,15-16H,4-5,7-8,10,12H2,1-2H3,(H,26,31)
• InChI Key: UPHFRYRIVKMAMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCCN3C(=CC(=N3)C(F)(F)F)C4CC4)C
• Molecular Formula: C22H25F3N4O2
• Molecular Weight: 434.5 g/mol

Description

N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H25F3N4O2 and its molecular weight is 434.463. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Reactions

Cyanoacetamide in Heterocyclic Chemistry : Cyanoacylation of amino-tetrahydrobenzothiophene derivatives led to the synthesis of various heterocyclic compounds, demonstrating the role of cyanoacetamide derivatives in synthesizing heterocyclic structures with potential biological activities (Bialy & Gouda, 2011).

Synthesis of Pyrazolopyrimidines : Novel pyrazolopyrimidines derivatives were synthesized showcasing their application as anticancer and anti-5-lipoxygenase agents. This highlights the utility of pyrazole derivatives in designing compounds with specific therapeutic targets (Rahmouni et al., 2016).

Unexpected Reactions in Heterocyclic Synthesis : Research involving the reaction of pyrazolo[5,1-c][1,2,4]triazine derivatives with thiourea revealed complex rearrangements, indicating the intricate reactivity patterns that can be exploited in synthesizing novel heterocyclic compounds (Ledenyova et al., 2018).

Biological Applications

Antitumor Activities of Pyrazolo Pyrimidine Derivatives : The synthesis and evaluation of antitumor activities of pyrazolo pyrimidine derivatives underscore the importance of pyrazole cores in the development of new anticancer agents. This suggests potential research avenues for exploring the biological activities of related compounds (Xin, 2012).

Nematocidal Evaluation of Pyrazole Carboxamide Derivatives : A study on pyrazole carboxamide derivatives showcased their application in agrochemicals, with some compounds exhibiting significant nematocidal activity. This highlights the versatility of pyrazole derivatives in different applications beyond human medicine (Zhao et al., 2017).